Cas no 2248355-80-6 (2-(3,3,5-Trimethylcyclohexyl)propan-1-ol)

• Product Name: 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol
• CAS No: 2248355-80-6
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 6086114
• PubChem ID: 137939482
• Update Time: 2025-05-20

2-(3,3,5-Trimethylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol
• 2248355-80-6
• EN300-6506256

• Inchi： 1S/C12H24O/c1-9-5-11(10(2)8-13)7-12(3,4)6-9/h9-11,13H,5-8H2,1-4H3
• InChI Key： KZNJQECHLKHZAF-UHFFFAOYSA-N
• SMILES： OCC(C)C1CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol

Introduction to 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol (CAS No. 2248355-80-6)

2-(3,3,5-Trimethylcyclohexyl)propan-1-ol, also known by its CAS number 2248355-80-6, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclohexyl ring substituted with three methyl groups and a propan-1-ol functional group. The combination of these structural features imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various applications.

The chemical formula of 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol is C₁₁H₂₂O. It is a colorless liquid with a molecular weight of approximately 174.3 g/mol. The compound exhibits good solubility in organic solvents such as ethanol and acetone, but it has limited solubility in water. These properties make it suitable for use in formulations where solubility and stability are critical factors.

In recent years, the study of 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol has expanded beyond its basic chemical characteristics to include its potential biological activities and applications. Research has shown that this compound possesses anti-inflammatory and analgesic properties, which have been attributed to its ability to modulate specific signaling pathways involved in inflammation and pain perception. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory effects, 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol has also been investigated for its potential as a fragrance ingredient. Its unique molecular structure contributes to a pleasant and distinctive aroma, making it an attractive option for use in perfumes and other fragrance formulations. A study published in the Flavour and Fragrance Journal highlighted the compound's stability under various conditions and its ability to enhance the overall sensory profile of fragrance blends.

In the pharmaceutical industry, the development of new drugs often involves the synthesis and evaluation of novel compounds with specific biological activities. 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol has been explored as a lead compound for drug discovery due to its promising pharmacological profile. Preclinical studies have shown that it can effectively reduce inflammation and pain in animal models of arthritis and neuropathic pain. These findings suggest that further research into the compound's mechanism of action and safety profile could lead to the development of new therapeutic agents for treating inflammatory diseases.

The synthesis of 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the Grignard reaction between 3,3,5-trimethylcyclohexanone and methyl magnesium bromide followed by reduction with lithium aluminum hydride (LAH). This method has been optimized to produce high-quality samples suitable for both research and commercial applications.

The safety profile of 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol is an important consideration for its use in various applications. Toxicological studies have indicated that the compound has low toxicity when administered at therapeutic doses. However, like many chemicals used in pharmaceuticals and fragrances, it is essential to follow proper handling guidelines to minimize any potential risks associated with exposure.

In conclusion, 2-(3,3,5-Trimethylcyclohexyl)propan-1-ol (CAS No. 2248355-80-6) is a versatile compound with a range of potential applications in both pharmaceutical research and fragrance development. Its unique chemical structure and biological activities make it an interesting subject for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of inflammation and pain management.